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Compound of Interest

Compound Name: N-[(methylamino)acetyl]alanine

Cat. No.: B11945725

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-methyl-L-alanine is a non-proteinogenic amino acid that has garnered significant interest in

pharmaceutical and biochemical research. As a derivative of L-alanine, it features a methyl

group on the alpha-amino group, a structural modification that imparts unique physicochemical

properties.[1] This N-methylation can enhance metabolic stability, improve membrane

permeability, and modulate the biological activity of peptides when incorporated into their

structure.[2] Consequently, the precise and unambiguous structural elucidation of N-methyl-L-

alanine is a critical step in both its synthesis and its application in drug development and

peptide chemistry.

This in-depth technical guide provides a comprehensive overview of the core analytical

methodologies employed for the structural elucidation of N-methyl-L-alanine. As a senior

application scientist, this guide moves beyond a simple listing of techniques, instead offering a

narrative that explains the causality behind experimental choices and provides field-proven

insights into the integrated application of these methods.
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Molecular and Physicochemical Properties
A foundational understanding of the basic properties of N-methyl-L-alanine is essential before

delving into its structural elucidation.

Property Value Source

Molecular Formula C₄H₉NO₂ [1]

Molecular Weight 103.12 g/mol [1]

IUPAC Name
(2S)-2-(methylamino)propanoic

acid
[1]

CAS Registry Number 3913-67-5 [3]

SMILES CNC [1]

InChI Key
GDFAOVXKHJXLEI-

VKHMYHEASA-N
[1]

A Multi-faceted Approach to Structural Elucidation
The complete structural confirmation of N-methyl-L-alanine relies on a synergistic approach,

integrating data from several key analytical techniques. No single method provides all the

necessary information; instead, a composite picture is built from the complementary strengths

of each analysis. The logical workflow for this process is outlined below.
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LC-MS/MS Workflow for N-methyl-L-alanine Analysis

Sample Preparation

Liquid Chromatography (Separation)

Electrospray Ionization

MS1: Full Scan (Molecular Weight)

Precursor Ion Selection ([M+H]+)

Collision-Induced Dissociation (Fragmentation)

MS2: Tandem MS (Fragment Ion Analysis)

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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